Cas no 1344218-88-7 (2,2,2-trifluoro-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethan-1-amine)

• Product Name: 2,2,2-trifluoro-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethan-1-amine
• CAS No: 1344218-88-7
• MF: C₁₁H₁₃F₃N₂
• MW: 230.229532957077
• CID: 6092196
• PubChem ID: 63897531
• Update Time: 2025-08-05

2,2,2-trifluoro-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethan-1-amine
• 1H-Indole-5-methanamine, 2,3-dihydro-1-methyl-α-(trifluoromethyl)-
• AKOS013212020
• CS-0306445
• EN300-1934613
• 1344218-88-7
• 2,2,2-Trifluoro-1-(1-methylindolin-5-yl)ethan-1-amine

• Inchi： 1S/C11H13F3N2/c1-16-5-4-7-6-8(2-3-9(7)16)10(15)11(12,13)14/h2-3,6,10H,4-5,15H2,1H3
• InChI Key： ADFQDAWXXHMULN-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C(C(C(F)(F)F)N)C=C2)CC1

Computed Properties

• Exact Mass: 230.10308291g/mol
• Monoisotopic Mass: 230.10308291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 1.256±0.06 g/cm3(Predicted)
• Boiling Point: 325.4±42.0 °C(Predicted)
• pka: 5.61±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 2,2,2-trifluoro-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethan-1-amine

Compound CAS No. 1344218-88-7: 2,2,2-Trifluoro-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethan-1-amine

The compound CAS No. 1344218-88-7, also known as 2,2,2-trifluoro-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethan-1-amine, is a highly specialized organic molecule with significant potential in the field of drug discovery and chemical synthesis. This compound is characterized by its unique structure, which combines a trifluoroethylamine moiety with a substituted indole ring system. The indole ring is further modified with a methyl group at the 1-position and a hydrogen atom at the 5-position, making it a versatile scaffold for various biological interactions.

Recent studies have highlighted the importance of indole derivatives in medicinal chemistry due to their ability to modulate a wide range of biological targets, including kinases, G-protein coupled receptors (GPCRs), and ion channels. The trifluoroethylamine group in this compound adds an additional layer of functionality by introducing electron-withdrawing effects and enhancing lipophilicity, which are critical properties for drug-like molecules. These features make CAS No. 1344218-88-7 a promising candidate for exploring novel therapeutic interventions.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the indole derivative followed by its alkylation with an appropriate trifluoroethylamine precursor. Researchers have employed various strategies to optimize the reaction conditions, ensuring high yields and purity. The use of microwave-assisted synthesis and catalytic methods has been reported to significantly accelerate the process while maintaining the integrity of the sensitive functional groups.

In terms of biological activity, CAS No. 1344218-88-7 has shown potent inhibitory effects on several enzyme targets in vitro. For instance, studies have demonstrated its ability to inhibit serine/threonine kinases, which are implicated in various pathological conditions such as cancer and inflammatory diseases. Additionally, this compound has exhibited selectivity towards certain GPCRs, suggesting its potential as a modulator in neurotransmitter systems.

The pharmacokinetic profile of this compound has also been evaluated in preclinical models. Initial findings indicate moderate absorption and distribution properties, with acceptable metabolic stability. These characteristics are encouraging for further development into a lead compound for drug discovery programs.

Looking ahead, researchers are exploring the potential of CAS No. 1344218-88-7 in targeted drug delivery systems and as a component in combinatorial libraries for high-throughput screening. The integration of advanced computational tools such as molecular docking and machine learning algorithms is expected to provide deeper insights into its binding affinities and selectivity profiles.

In conclusion, CAS No. 1344218-88-CAS No. 7 represents a significant advancement in the field of medicinal chemistry due to its unique structure and promising biological properties. As research continues to unfold, this compound holds great potential for contributing to the development of innovative therapeutic agents that address unmet medical needs.